5-(4-Carboxy-3-fluorophenyl)-3-hydroxypyridine, 95%

• IUPAC Name: 2-fluoro-4-(5-hydroxypyridin-3-yl)benzoic acid
• InChI: InChI=1S/C12H8FNO3/c13-11-4-7(1-2-10(11)12(16)17)8-3-9(15)6-14-5-8/h1-6,15H,(H,16,17)
• InChI Key: NDICWKSLXYJIGE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=CC(=CN=C2)O)F)C(=O)O
• Molecular Formula: C12H8FNO3
• DSSTOX Substance ID: DTXSID10682972
• Molecular Weight: 233.19 g/mol
• CAS RN: 1258636-07-5

Description

5-(4-Carboxy-3-fluorophenyl)-3-hydroxypyridine, 95% (5-FCP-3-HP) is a compound composed of a 5-fluorophenyl ring, a 4-carboxy group, and a 3-hydroxypyridine moiety. This compound is of particular interest due to its potential applications in scientific research.

Mechanism of Action

The mechanism of action of 5-(4-Carboxy-3-fluorophenyl)-3-hydroxypyridine, 95% is not fully understood, but it is thought to involve the binding of the compound to cytochrome P450 enzymes. This binding is thought to cause a conformational change in the enzyme, resulting in an increase in its activity. Additionally, the compound may also act as a substrate for the enzyme, allowing it to metabolize drugs more efficiently.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(4-Carboxy-3-fluorophenyl)-3-hydroxypyridine, 95% are not well understood. However, it is thought to be a substrate for cytochrome P450 enzymes and thus may be involved in the metabolism of drugs in the body. Additionally, it has been shown to have antioxidant activity, which may be beneficial in preventing cellular damage caused by oxidative stress.

Advantages and Limitations for Lab Experiments

The main advantage of using 5-(4-Carboxy-3-fluorophenyl)-3-hydroxypyridine, 95% in laboratory experiments is its ability to act as a substrate for cytochrome P450 enzymes. This allows researchers to study the activity of these enzymes in greater detail. Additionally, the compound is relatively stable and can be easily purified by recrystallization. However, its solubility in aqueous solutions is limited, which can make it difficult to use in some experiments.

Future Directions

The potential future directions for 5-(4-Carboxy-3-fluorophenyl)-3-hydroxypyridine, 95% research include further investigation into its mechanism of action, biochemical and physiological effects, and potential therapeutic applications. Additionally, further research into its solubility in aqueous solutions could lead to new methods for using it in laboratory experiments. Finally, further research into its antioxidant activity could lead to new therapeutic strategies for treating oxidative stress-related diseases.

Synthesis Methods

5-(4-Carboxy-3-fluorophenyl)-3-hydroxypyridine, 95% can be synthesized from commercially available 4-fluoro-3-hydroxypyridine (4-FHP) and 4-carboxy-3-fluorophenylacetyl chloride (4-FCAC). The synthesis is carried out in three steps. Firstly, 4-FHP is reacted with 4-FCAC in the presence of a base such as sodium hydroxide to form a 4-fluorophenylacetyl-3-hydroxypyridine intermediate. Secondly, the intermediate is reacted with an acid such as hydrochloric acid to form 5-(4-Carboxy-3-fluorophenyl)-3-hydroxypyridine, 95%. Finally, the product is purified by recrystallization.

Scientific Research Applications

5-(4-Carboxy-3-fluorophenyl)-3-hydroxypyridine, 95% has been used in a range of scientific research applications, such as in the study of protein-protein interactions, enzyme activity, and drug metabolism. In particular, it has been used as a substrate for cytochrome P450 enzymes, which are involved in the metabolism of drugs in the body. It has also been used as a fluorescent probe to study the structure and function of proteins, as well as to study the interactions between proteins and other molecules.